2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone

• IUPAC Name: 2-bromo-1-(5-chloro-2-hydroxyphenyl)ethanone
• InChI: InChI=1S/C8H6BrClO2/c9-4-8(12)6-3-5(10)1-2-7(6)11/h1-3,11H,4H2
• InChI Key: XZTLAMYFEVPMLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)CBr)O
• Molecular Formula: C8H6BrClO2
• DSSTOX Substance ID: DTXSID10373611
• Molecular Weight: 249.49 g/mol
• CAS RN: 52727-99-8

Description

2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone, also known as 5-Chloro-2-hydroxyphenacyl bromide, is a synthetic compound with a broad range of applications in various fields of research and industry. It has the molecular formula C8H6BrClO2.

Synthesis Analysis

The synthesis of 2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone involves the use of p-Bromophenol and acetylchloride. The p-Bromophenol is placed in a three-neck flask, then acetylchloride is added dropwise slowly at 0. The mixture is stirred at room temperature for 2 hours.

Molecular Structure Analysis

The molecular structure of 2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone consists of a bromine atom and a chlorine atom attached to a phenyl ring, which also contains a hydroxyl group and an ethanone group.

Physical And Chemical Properties Analysis

2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone is a yellow crystalline solid with a molecular weight of 249.49 g/mol. Its melting point ranges from 63 to 67 °C.

Scientific Research Applications

Synthesis of Multi-Halogenated Alkenes

This compound serves as a precursor in the synthesis of multi-halogenated alkenes, which are valuable in constructing highly halogenated compounds with potential for further functionalization. .

Pharmaceutical Building Block

As an organic building block, 2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone is used in the pharmaceutical industry to synthesize various bioactive molecules. .

Synthesis of Chalcones and Dienones

This compound can react with appropriate aldehydes to form chalcones and related dienones. .

Agrochemicals and Dyestuff Intermediates

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Imidazole Derivatives

It is used in the synthesis of imidazole derivatives, which have a wide range of biological activities. .

Quinoline Derivatives

2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone: is also involved in the synthesis of quinoline derivatives. .

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral - Eye Irrit. 2. It is hazardous if ingested or comes into contact with the eyes. Precautionary measures include avoiding ingestion, eye contact, and providing proper ventilation during handling or storage.

Future Directions

Given the broad range of applications of 2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone in various fields of research and industry, future directions could involve exploring its potential uses in medicinal chemistry, particularly given the known biological activities of structurally similar compounds.

Synthesis routes and methods

Procedure details

Phenyltrimethylammonium tribromide (0.44 g, 1.17 mmol) was added to a solution of 5′-chloro-2′-hydroxyacetophenone (0.20 g, 1.17 mmol) in tetrahydrofuran (6 mL) and the mixture was stirred at room temperature for 8 hours. The reaction mixture was poured into water and extracted with ethyl acetate. After the ethyl acetate layer was washed with brine and dried over anhydrous sodium sulfate, the residue obtained by evaporation of the solvent under reduced pressure was purified by column chromatography on silica gel (n-hexane:ethyl acetate=5:1) to give the title compound (220.7 mg, 75.6%) as an yellow oil.